![molecular formula C14H18N4O2 B2632935 1-tert-butyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea CAS No. 899952-47-7](/img/structure/B2632935.png)
1-tert-butyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-tert-butyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea, also known as PHT-427, is a small molecule that has gained attention in recent years due to its potential applications in scientific research. PHT-427 was first identified as a potent inhibitor of Akt, a protein kinase that plays a crucial role in cell survival and proliferation. Since then, PHT-427 has been shown to have a wide range of effects on cellular processes, making it a promising compound for further investigation.
Scientific Research Applications
Synthesis of Novel Compounds : Urea derivatives, including structures similar to 1-tert-butyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea, are used in the synthesis of various novel compounds. For example, the synthesis of 3-(tert-butyl)perhydro-1,5,3-dithiazepine, where urea acts as a leaving group, is a significant application in the field of organic chemistry (Wellmar, 1998).
Pharmacological Studies : Some derivatives of 1-tert-butyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea have been evaluated for their antiarrhythmic and hypotensive properties, indicating potential applications in medicinal chemistry and drug development (Chalina, Chakarova, & Staneva, 1998).
Antineoplastic Agents : Certain urea derivatives, including 1-tert-butyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea, have been synthesized and tested for their antineoplastic activity, showing potential in cancer treatment research (Lacroix, Gaudreault, Pagé, & Joly, 1988).
Organometallic Chemistry : The compound has been studied in the context of organometallic chemistry, particularly in the synthesis of planar chiral carboxylic acid derivatives and their use in the preparation of organometallic analogues of antibiotics (Patra, Merz, & Metzler‐Nolte, 2012).
Reactivity Studies : Research has been conducted to explore the reactivity of similar compounds, which is crucial for understanding their potential applications in various chemical reactions (Mironovich & Shcherbinin, 2014).
Synthesis of Aza Analogs : The compound has been utilized in the synthesis of aza analogs of tetrabenzoporphin, demonstrating its usefulness in the creation of complex molecular structures (Makarova, Kopranenkov, Shevtsov, & Luk'yanets, 1989).
Antimicrobial Activity : Some derivatives have been synthesized and screened for their antimicrobial activities against various bacterial and fungal strains, indicating potential applications in developing new antimicrobial agents (Sridhara, Reddy, Keshavayya, Goud, Somashekar, Bose, Peethambar, & Gaddam, 2010).
properties
IUPAC Name |
1-tert-butyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2/c1-14(2,3)16-13(20)15-8-11-9-6-4-5-7-10(9)12(19)18-17-11/h4-7H,8H2,1-3H3,(H,18,19)(H2,15,16,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANIYWSZBHFPYRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)NCC1=NNC(=O)C2=CC=CC=C21 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-tert-butyl-3-[(4-oxo-3H-phthalazin-1-yl)methyl]urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.